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Compound of Interest

Compound Name: R59949

Cat. No.: B1678721 Get Quote

Application Notes and Protocols for R59949
Topic: Preparing R59949 Stock Solution for Experiments Audience: Researchers, scientists,

and drug development professionals.

Introduction
R59949 is a potent, cell-permeable inhibitor of diacylglycerol kinase (DGK).[1][2] It acts as a

pan-DGK inhibitor with an IC50 value of 300 nM.[1][3] R59949 strongly inhibits type I DGK

isoforms α and γ, and has a moderate inhibitory effect on type II DGK isoforms θ and κ.[1][3]

By blocking the conversion of diacylglycerol (DAG) to phosphatidic acid (PA), R59949 leads to

an accumulation of endogenous DAG, which in turn activates Protein Kinase C (PKC).[3][4]

This activity makes R59949 a valuable tool for studying signaling pathways regulated by DAG

and PKC. This document provides detailed protocols for the preparation and use of R59949 in

experimental settings.
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Property Value Reference

Molecular Formula C₂₈H₂₅F₂N₃OS [5]

Molecular Weight 489.58 g/mol [5]

CAS Number 120166-69-0 [5]

Appearance White solid [5]

Mechanism of Action
Pan-inhibitor of diacylglycerol

kinase (DGK)
[1][3]

IC₅₀ 300 nM [1][3]

Table 2: Solubility of R59949

Solvent Solubility Notes Reference

DMSO
60-100 mg/mL

(approx. 122-204 mM)

Sonication is

recommended to aid

dissolution. Use fresh,

anhydrous DMSO.

[1][5][6]

Ethanol ~2 mg/mL - [1]

Water Insoluble - [1]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C Up to 3 years - [5]

Stock Solution -80°C 6-12 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Storing under

nitrogen is

recommended.

[1][3][5]

Stock Solution -20°C 1 month
For short-term

storage.
[1][3][6]

Signaling Pathway of R59949
R59949's primary mechanism of action involves the inhibition of diacylglycerol kinase (DGK).

DGK is a critical enzyme that phosphorylates diacylglycerol (DAG) to produce phosphatidic

acid (PA).[4] By inhibiting DGK, R59949 prevents the metabolism of DAG, leading to its

accumulation within the cell. Elevated levels of DAG, a key second messenger, result in the

activation of downstream signaling cascades, most notably the Protein Kinase C (PKC)

pathway.
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Caption: R59949 inhibits DGK, increasing DAG levels and activating PKC.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM R59949 Stock Solution

Materials:

R59949 powder (MW: 489.58 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[5]

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of R59949 needed:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 1 mL × (1 L / 1000 mL) × 489.58 g/mol × (1000 mg / 1 g) =

4.896 mg

Weigh the compound: Carefully weigh out approximately 4.9 mg of R59949 powder using an

analytical balance in a sterile microcentrifuge tube. Record the exact weight.

Add solvent: Add the calculated volume of anhydrous DMSO to the tube containing the

R59949 powder. For example, if you weighed exactly 4.9 mg, add 1 mL of DMSO.

Dissolve the compound: Vortex the solution vigorously for 1-2 minutes until the powder is

fully dissolved. If dissolution is slow, sonicate the tube for 5-10 minutes.[5] The solution

should be clear.
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Aliquot and store: Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL)

in sterile cryovials. This prevents contamination and degradation from repeated freeze-thaw

cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[5]

Protocol 2: In Vitro Inhibition of Nitric Oxide Production in RASMCs

This protocol is based on the methodology used to study the effect of R59949 on rat aortic

smooth muscle cells (RASMCs).[1][7]

Materials:

Rat Aortic Smooth Muscle Cells (RASMCs)

DMEM containing 10% FBS

24-well cell culture plates

R59949 stock solution (10 mM in DMSO)

Interleukin-1 beta (IL-1β)

Phosphate-Buffered Saline (PBS)

Griess Reagent kit for Nitric Oxide (NO) measurement

Procedure:

Cell Seeding: Seed RASMCs in a 24-well plate at a density that will result in a confluent

monolayer at the time of the experiment. Culture the cells in DMEM with 10% FBS at 37°C in

a 5% CO₂ incubator.[1]

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

R59949 stock solution. Prepare a working solution by diluting the stock solution in fresh

culture medium to the desired final concentration. For a final concentration of 10 µM, perform

a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 1 mL of medium). Also, prepare a vehicle

control using the same concentration of DMSO in the medium.
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Pre-treatment: When cells are confluent, aspirate the old medium and wash the cells once

with sterile PBS. Add the medium containing 10 µM R59949 (or vehicle control) to the

appropriate wells.

Incubation: Incubate the cells for 30 minutes at 37°C.[1]

Stimulation: After the pre-treatment incubation, add IL-1β to the wells to a final concentration

of 10 ng/mL to induce NO production. Do not add IL-1β to negative control wells.[1]

Incubation: Return the plate to the incubator and incubate for 24 hours.[1]

Sample Collection: After 24 hours, collect the cell culture supernatant from each well for

analysis.

Nitric Oxide Measurement: Determine the concentration of nitrite (a stable product of NO) in

the supernatant using a Griess Reagent kit, following the manufacturer's instructions.[1]

Measure the absorbance at 540 nm.

Data Analysis: Compare the nitrite levels in the R59949-treated wells to the vehicle-treated

control wells to determine the inhibitory effect of R59949 on IL-1β-induced NO production.
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Stock Solution Preparation
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Caption: Workflow for preparing and using R59949 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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